Cas no 14575-02-1 (Tricyclo[3.3.1.13,7]decane-1-carboxylic acid, 3-broMo-5,7-diMethyl-)

• Product name: Tricyclo[3.3.1.13,7]decane-1-carboxylic acid, 3-broMo-5,7-diMethyl-
• CAS No: 14575-02-1
• MF: C₁₃H₁₉BrO₂
• MW: 287.192763566971
• MDL: MFCD01823013
• CID: 4606064

Tricyclo[3.3.1.13,7]decane-1-carboxylic acid, 3-broMo-5,7-diMethyl- Chemical and Physical Properties

Names and Identifiers

• Tricyclo[3.3.1.13,7]decane-1-carboxylic acid, 3-broMo-5,7-diMethyl-

• MDL： MFCD01823013
• Inchi： 1S/C13H19BrO2/c1-10-3-11(2)5-12(4-10,9(15)16)8-13(14,6-10)7-11/h3-8H2,1-2H3,(H,15,16)
• InChI Key： DETOHPFJIVGWJO-UHFFFAOYSA-N
• SMILES： C12(C(O)=O)CC3(C)CC(C)(CC(Br)(C3)C1)C2

Additional information on Tricyclo[3.3.1.13,7]decane-1-carboxylic acid, 3-broMo-5,7-diMethyl-

Tricyclo[3.3.1.13,7]decane-1-carboxylic Acid, 3-Bromo-5,7-Dimethyl-

The compound Tricyclo[3.3.1.13,7]decane-1-carboxylic acid, 3-bromo-5,7-dimethyl- (CAS No: 14575-02-1) is a complex organic molecule with a unique bicyclic structure and functional groups that make it highly interesting for various applications in chemistry and materials science. This compound belongs to the class of tricyclic carboxylic acids and is characterized by its rigid bicyclic framework and the presence of bromine and methyl substituents at specific positions on the ring system.

The structure of this compound is defined by its tricyclo[3.3.1.1³,⁷]decane skeleton, which provides a rigid and stable framework for the carboxylic acid group at position 1. The bromine atom at position 3 and the methyl groups at positions 5 and 7 introduce additional complexity to the molecule, influencing its physical properties such as solubility, melting point, and reactivity.

Recent studies have shown that this compound exhibits unique electronic properties due to its tricyclic structure and substituents. These properties make it a promising candidate for applications in organic electronics, particularly in the development of new materials for organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The bromine substituent at position 3 has been found to significantly enhance the electron-withdrawing effects of the molecule, which is crucial for optimizing charge transport properties in these devices.

In addition to its electronic applications, this compound has also been explored for its potential in drug design. The tricyclic framework provides a rigid structure that can be advantageous in creating molecules with specific bioactive properties. Researchers have investigated the compound's ability to act as a template for synthesizing bioactive molecules with potential applications in the pharmaceutical industry.

The synthesis of Tricyclo[3.3.1.1³,⁷]decane-1-carboxylic acid, 3-bromo-5,7-dimethyl- involves a multi-step process that typically begins with the preparation of the tricyclic skeleton followed by functionalization with bromine and methyl groups. Recent advancements in catalytic methods have enabled more efficient syntheses of this compound, reducing production costs and improving yields.

From an environmental standpoint, this compound has been studied for its biodegradability and potential impact on ecosystems. Initial findings suggest that under certain conditions, the molecule can undergo biodegradation through microbial action; however, further research is needed to fully understand its environmental fate and risks.

In summary, Tricyclo[3.3.1.1³,⁷]decane-1-carboxylic acid, 3-bromo-5,7-dimethyl- (CAS No: 14575-02-1) is a versatile compound with a wide range of potential applications across multiple fields of science and technology. Its unique structural features and functional groups make it an intriguing subject for ongoing research aimed at unlocking its full potential in areas such as organic electronics, drug design, and materials science.